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Compound of Interest

Compound Name: Z-Tyr(tbu)-onb

CAS No.: 16879-89-3

Cat. No.: B1426285

Get Quote

Executive Summary
In complex organic and peptide synthesis, the ability to selectively manipulate specific

functional groups while leaving others inert is paramount.[1][2] This guide details the Tri-

Orthogonal Strategy utilizing Benzyloxycarbonyl (Z), tert-Butyl (tBu), and o-Nitrobenzyl (ONb)

protecting groups.

This specific triad offers a powerful 3-dimensional orthogonality based on Acidity (tBu),

Hydrogenolysis (Z), and Photolysis (ONb). However, a critical mechanistic conflict exists

between the Z-group and the ONb-group regarding reductive stability. This guide provides the

chemoselective protocols and strict order of operations required to navigate this conflict

successfully.

The Mechanistic Triad
Understanding the lability profile of each group is the foundation of this strategy.

The Acid-Labile Sector: tert-Butyl (tBu)[3]
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Structure:

(Boc) or

(tBu ester).

Cleavage Mechanism: Acid-catalyzed

elimination. The protonation of the carbonyl oxygen or ether oxygen leads to the release of
the stable tert-butyl cation (

) and

(for carbamates).

Reagent: Trifluoroacetic acid (TFA) in Dichloromethane (DCM) or pure TFA.

Critical Insight: The generated

cation is an electrophile. Without scavengers, it will alkylate electron-rich side chains (e.g.,
Indole in Trp, Thioether in Met).

Orthogonality: Stable to base, photolysis, and catalytic hydrogenation.

The Reductive-Labile Sector: Benzyloxycarbonyl (Z /
Cbz)

Structure:

.

Cleavage Mechanism: Catalytic Hydrogenolysis. Palladium coordinates the alkene/aromatic

system; hydrogen adds across the bond, followed by decarboxylation to release Toluene and

.

Reagent:

gas (1 atm) with

(5-10%) in Methanol/Ethanol.
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Critical Insight: Sulfur-containing molecules (Cys, Met) poison Pd catalysts.[3] Liquid

ammonia or specific additives (e.g., acetic acid) may be required.[3]

Orthogonality: Stable to mild acid (TFA) and photolysis. Unstable to strong acid (HBr).

The Photolabile Sector: o-Nitrobenzyl (ONb)
Structure:

.

Cleavage Mechanism: Norrish Type II photo-rearrangement. Upon UV irradiation (

nm), the nitro group abstracts a benzylic proton, leading to an aci-nitro intermediate that
rearranges to a hemiacetal, collapsing to release the free acid and o-nitrosobenzaldehyde.

Reagent: UV Light (365 nm), often in MeOH/PBS buffers.

Critical Insight: The byproduct, o-nitrosobenzaldehyde, is highly reactive (forms imines with

amines). Aldehyde scavengers (e.g., semicarbazide) are mandatory for high yields.

Orthogonality: Stable to TFA and mild base. Unstable to catalytic hydrogenation (Nitro

reduction).

The Orthogonality Matrix & The "Nitro Conflict"
The table below summarizes the stability of each group against the cleavage conditions of the

others.

Condition Target Group tBu Stability Z Stability ONb Stability

TFA / DCM

(Acid)
Cleaves tBu N/A Stable Stable

(365 nm) (Light) Cleaves ONb Stable Stable N/A

/ Pd-C

(Reductive)
Cleaves Z Stable N/A

UNSTABLE

(Reduces

)
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The "Nitro Conflict"
Standard catalytic hydrogenation (

) used to remove the Z-group will reduce the nitro moiety of the ONb group to an amine (

) or hydroxylamine. This destroys the photolability of the ONb group.

Therefore, Z-group removal cannot be performed while the ONb group is required to remain

intact.

Strategic Workflows
To utilize this trio effectively, you must adhere to specific "Order of Operations" or use

alternative reagents.

Workflow A: The "Z-Last" Protocol (Recommended)
This is the most robust sequence. The Z-group acts as a "Global Protector" that is removed

only after all other orthogonal manipulations are complete.

Tri-Protected Molecule
(Z, tBu, ONb)

Step 1: Acidolysis
(Remove tBu)

TFA/DCM Intermediate 1
(Free tBu site, Z/ONb intact)

Step 2: Photolysis
(Remove ONb)

hv 365nm Intermediate 2
(Free ONb site, Z intact)

Step 3: Hydrogenolysis
(Remove Z)

H2 / Pd-C Fully Deprotected
Molecule

Click to download full resolution via product page

Caption: The "Z-Last" workflow ensures the nitro group of ONb is removed (via photolysis)

before the reductive conditions required for Z removal are applied.

Workflow B: The "Non-Reductive" Z-Cleavage
If the Z-group must be removed while ONb is present, you cannot use Hydrogenolysis. You

must switch to strong acid or Lewis acid conditions, but this sacrifices the tBu group (which is

also acid labile).

Condition: HBr in Acetic Acid or TFMSA (Trifluoromethanesulfonic acid).

Result: Cleaves Z and tBu simultaneously. Leaves ONb intact (mostly).
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Use Case: When tBu and Z need to be removed together, leaving ONb for late-stage

photolysis.

Detailed Experimental Protocols
Selective Removal of tBu (Acidolysis)
Objective: Remove Boc/tBu-ester without affecting Z or ONb.

Preparation: Dissolve the substrate (1.0 equiv) in DCM (concentration ~0.1 M).

Scavenger Addition: Add Triisopropylsilane (TIPS) (2.5% v/v) and

(2.5% v/v).

Why? TIPS traps the tert-butyl carbocation. Water prevents trifluoroacetylation of

nucleophiles.

Acidification: Add TFA equal to the volume of DCM (Final ratio 1:1 TFA/DCM).

Reaction: Stir at room temperature for 30–60 minutes. Monitor by TLC/LCMS.

Workup: Evaporate volatiles under reduced pressure. Co-evaporate with Toluene (

) to remove residual TFA.

Selective Removal of ONb (Photolysis)
Objective: Remove ONb-ester without affecting Z or tBu.

Preparation: Dissolve substrate in MeOH or a MeOH/PBS (1:1) mixture.

Note: If solubility is poor, use DMF/Water.

Scavenger Addition: Add Semicarbazide hydrochloride (5–10 equiv).

Why? Reacts with the nitrosobenzaldehyde byproduct to form a stable semicarbazone,

preventing side reactions with free amines.

Irradiation: Place in a quartz or borosilicate vessel. Irradiate with a UV lamp (
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nm) at a distance of 5–10 cm.

Cooling: Ensure the setup does not overheat (maintain

C).

Duration: Typically 1–4 hours. Monitor by HPLC.

Workup: Solvent evaporation followed by chromatographic purification to remove the

semicarbazone byproduct.

Removal of Z (Hydrogenolysis)
Objective: Remove Z-group (Must be performed after ONb removal).

Preparation: Dissolve substrate in MeOH or EtOH.

Catalyst: Add 10% Pd/C (10–20% by weight of substrate).

Safety: Add catalyst under inert atmosphere (

) to prevent ignition of solvent vapors.

Hydrogenation: Purge with

gas (balloon pressure is usually sufficient). Stir vigorously.

Duration: 1–12 hours.

Workup: Filter through a Celite pad to remove Pd/C. Wash pad with solvent. Concentrate

filtrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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